Cas no 1131614-42-0 (Methyl 4-butoxy-3-iodobenzoate)
Methyl 4-butoxy-3-iodobenzoate is a halogenated aromatic ester with a molecular formula of C12H15IO3. The compound features a butoxy substituent at the para position and an iodine atom at the meta position relative to the ester group, making it a versatile intermediate in organic synthesis. Its structural properties facilitate applications in cross-coupling reactions, such as Suzuki or Stille couplings, due to the reactivity of the iodine moiety. The butoxy group enhances solubility in organic solvents, improving reaction efficiency. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. High purity and stability under standard conditions further support its utility in synthetic workflows.
1131614-42-0 structure
Product Name:Methyl 4-butoxy-3-iodobenzoate
CAS No:1131614-42-0
MF:C12H15IO3
MW:334.150176286697
CID:1030623
PubChem ID:44829000
Update Time:2025-05-27
Methyl 4-butoxy-3-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-butoxy-3-iodobenzoate
- 1131614-42-0
- DTXSID30661087
- Methyl4-butoxy-3-iodobenzoate
- AKOS015843218
- A802884
- DB-060412
-
- Inchi： 1S/C12H15IO3/c1-3-4-7-16-11-6-5-9(8-10(11)13)12(14)15-2/h5-6,8H,3-4,7H2,1-2H3
- InChI Key： PAHXWHWIINWWBX-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=CC=1OCCCC
Computed Properties
- Exact Mass: 334.00659g/mol
- Monoisotopic Mass: 334.00659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.5Ų
Methyl 4-butoxy-3-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098082-1g |
Methyl 4-butoxy-3-iodobenzoate |
1131614-42-0 | 95% | 1g |
$453.44 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757724-1g |
Methyl 4-butoxy-3-iodobenzoate |
1131614-42-0 | 98% | 1g |
￥3858.00 | 2024-08-09 | |
| Crysdot LLC | CD12179286-1g |
Methyl 4-butoxy-3-iodobenzoate |
1131614-42-0 | 95+% | 1g |
$510 | 2024-07-23 |
Methyl 4-butoxy-3-iodobenzoate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1131614-42-0 (Methyl 4-butoxy-3-iodobenzoate) Related Products
- 35387-93-0(Methyl 3-iodo-4-methoxybenzoate)
- 35387-92-9(Methyl 4-iodo-3-methoxybenzoate)
- 1131588-12-9(3-Iodo-4-propoxybenzoic acid)
- 1131614-13-5(Methyl 3-iodo-4-propoxybenzoate)
- 1131614-09-9(Ethyl 4-ethoxy-3-iodobenzoate)
- 1131614-41-9(3-Iodo-4-(pentyloxy)benzoic acid)
- 1131614-03-3(Methyl 4-acetoxy-3-iodobenzoate)
- 1131614-07-7(4-Butoxy-3-iodobenzoic acid)
- 1131614-46-4(Ethyl 3-iodo-4-propoxybenzoate)
- 1131614-78-2(4-(Hexyloxy)-3-iodobenzoic acid)
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